Cas no 1806009-58-4 (6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile
• CAS No: 1806009-58-4
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4876815
• Update Time: 2025-06-29

6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-8(10(11)12)4-7(5-14)15-9(6)2-3-13/h4,10H,2H2,1H3
• InChI Key： OGNCHCKGEFCQBK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(CC#N)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile

Introduction to 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile (CAS No. 1806009-58-4)

6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile, with the CAS number 1806009-58-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and a methyl substituent on the pyridine ring. These functional groups contribute to its potential therapeutic applications and biological activities.

The chemical structure of 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile is particularly intriguing due to its combination of aromatic and heterocyclic functionalities. The presence of the cyano group and difluoromethyl substituent imparts specific electronic and steric properties that can influence its interactions with biological targets. Recent studies have highlighted the importance of such functional groups in enhancing the potency and selectivity of drug candidates.

In the context of medicinal chemistry, 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile has been explored for its potential as a lead compound in drug discovery programs. Its unique structure makes it an attractive candidate for optimizing pharmacological properties such as solubility, metabolic stability, and bioavailability. These attributes are crucial for developing effective therapeutic agents that can address unmet medical needs.

One of the key areas of research involving 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile is its potential as an inhibitor of specific enzymes or receptors. For instance, studies have shown that compounds with similar structural motifs can exhibit potent inhibitory activity against kinases, which are important targets in cancer therapy. The difluoromethyl group, in particular, has been found to enhance the binding affinity and selectivity of these inhibitors.

Beyond its enzymatic inhibition properties, 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile has also been investigated for its anti-inflammatory and anti-proliferative effects. Preclinical studies have demonstrated that this compound can modulate signaling pathways involved in inflammation and cell proliferation, making it a promising candidate for treating inflammatory diseases and cancer.

The synthesis of 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile involves a series of well-defined chemical reactions that ensure high purity and yield. These synthetic routes are optimized to minimize side reactions and by-products, which is essential for large-scale production and pharmaceutical development. The ability to synthesize this compound efficiently is a critical factor in advancing its clinical evaluation.

Clinical trials are an essential step in assessing the safety and efficacy of new drug candidates. While specific clinical data for 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile may not yet be available, preclinical studies have provided valuable insights into its pharmacological profile. These studies have shown promising results in terms of target engagement, pharmacokinetics, and safety profiles, paving the way for further clinical investigation.

In conclusion, 6-Cyano-4-(difluoromethyl)-3-methylpyridine-2-acetonitrile (CAS No. 1806009-58-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.